Cas no 432528-79-5 (4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide)

• Product Name: 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide
• CAS No: 432528-79-5
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5436567
• PubChem ID: 1564808
• Update Time: 2025-08-05

4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• SR-01000244318-1
• F3097-3404
• N-(p-tolyl)-4-(p-tolyloxy)butanamide
• AB00120784-01
• STK917682
• 4-(4-methylphenoxy)-N-(4-methylphenyl)butanamide
• VU0509061-1
• 432528-79-5
• SR-01000244318
• AKOS002278012
• 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide

• Inchi： 1S/C18H21NO2/c1-14-5-9-16(10-6-14)19-18(20)4-3-13-21-17-11-7-15(2)8-12-17/h5-12H,3-4,13H2,1-2H3,(H,19,20)
• InChI Key： WBCKQYXMEQDFAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CCCOC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.9±33.0 °C(Predicted)
• pka: 14.80±0.70(Predicted)

Additional information on 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide

Introduction to 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide (CAS No. 432528-79-5)

4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide, identified by its Chemical Abstracts Service (CAS) number 432528-79-5, is a compound of significant interest in the field of pharmaceutical chemistry. This amide derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both 4-methylphenoxy and 4-methylphenyl substituents in its molecular framework suggests a possible role in modulating biological pathways, making it a subject of extensive research and exploration.

The compound's molecular structure, characterized by a butanamide backbone linked to two aromatic rings, positions it as a candidate for further investigation in the synthesis of novel therapeutic agents. The 4-methylphenoxy moiety, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. This feature, combined with the 4-methylphenyl group, which can influence receptor binding affinity, makes this compound a promising candidate for further development.

In recent years, there has been growing interest in amide-based compounds due to their versatility and efficacy in various pharmacological applications. The synthesis and characterization of 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide have been the focus of several studies aimed at uncovering its pharmacological properties. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating a range of disorders.

The development of new drugs often involves the optimization of existing molecular structures to improve potency and reduce side effects. The unique combination of functional groups in 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide provides a foundation for such optimization efforts. Researchers have been exploring modifications to the aromatic rings and the amide bond to enhance its pharmacological profile. These modifications aim to improve binding affinity, metabolic stability, and overall therapeutic efficacy.

The use of computational methods has also played a crucial role in the study of this compound. Molecular modeling techniques have been employed to predict how 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide interacts with biological targets. These simulations have provided valuable insights into its potential mechanisms of action and have guided experimental efforts. By integrating computational studies with experimental data, scientists can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its suitability as a drug candidate. Studies have begun to explore these aspects, providing initial data on its bioavailability and metabolic pathways. This information is crucial for designing effective dosing regimens and predicting potential side effects.

In conclusion, 4-(4-Methylphenoxy)-N-(4-methylphenyl)butanamide (CAS No. 432528-79-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential pharmacological properties make it a valuable compound for further research and development. As scientists continue to explore its applications, this compound holds promise for contributing to the discovery of new therapeutic agents that could benefit patients worldwide.